Cas no 678193-44-7 (1,4-Dichloro-5-methylphthalazine)

1,4-Dichloro-5-methylphthalazine structure
678193-44-7 structure
Product Name:1,4-Dichloro-5-methylphthalazine
CAS No:678193-44-7
MF:C9H6Cl2N2
MW:213.063339710236
MDL:MFCD09038127
CID:967179
Update Time:2025-04-19

1,4-Dichloro-5-methylphthalazine Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dichloro-5-methylphthalazine
    • MDL： MFCD09038127
    • Inchi： 1S/C9H6Cl2N2/c1-5-3-2-4-6-7(5)9(11)13-12-8(6)10/h2-4H,1H3
    • InChI Key： SYLVRLGENAJCHB-UHFFFAOYSA-N
    • SMILES： ClC1=C2C(=C(N=N1)Cl)C=CC=C2C

Computed Properties

  • Exact Mass: 211.99100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 25.78000
  • LogP: 3.24500

1,4-Dichloro-5-methylphthalazine Security Information

1,4-Dichloro-5-methylphthalazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dichloro-5-methylphthalazine Pricemore >>

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